Oleic acid-hydroxy Oleoyl Leucine-d7

• Molecular Formula: C42H77NO5
• Molecular Weight: 676.1 g/mol
• InChI: InChI=1S/C42H77NO5/c1-4-5-6-7-8-9-10-11-13-17-20-23-26-29-32-35-41(45)48-36-33-30-27-24-21-18-15-12-14-16-19-22-25-28-31-34-40(44)43-39(42(46)47)37-38(2)3/h11-14,38-39H,4-10,15-37H2,1-3H3,(H,43,44)(H,46,47)/b13-11-,14-12-/t39-/m0/s1
• InChIKey: JKBGHCLWENNIMH-XWVCAKMOSA-N

Oleic acid-hydroxy Oleoyl Leucine-d7 Internal Standard

Oleic acid-hydroxy Oleoyl Leucine-d7 (also known as C18:1-hydroxy Oleoyl Leucine-d7 or OAHOL-d7) is a stable isotope-labeled internal standard specifically designed for the accurate quantification of oleic acid-hydroxy oleoyl leucine by gas chromatography (GC) or liquid chromatography (LC) coupled with mass spectrometry (MS) [1]. It is a very long-chain fatty acid derivative where seven hydrogen atoms have been replaced by deuterium, providing a molecular weight of 683.11 and the molecular formula C42H70D7NO5 . As a member of the N-acyl amide class, the non-deuterated form is generated by the enzyme PM20D1 and is metabolized by CYP4F2, a human-specific cytochrome P450 enzyme [2][3].

Stable isotope-labeled internal standard for OAHOL LC-MS/MS quantification

Supports N-acyl amino acid lipidomics and CYP4F2 pathway studies

Enables matrix-effect correction in research matrices (plasma, tissue)

• [1] GlpBio. Oleic Acid-hydroxy Oleoyl Leucine-d7 Technical Datasheet. Catalog No. GC91803. View Source
• [2] Long, J. Z., et al. (2016). The secreted enzyme PM20D1 regulates N-acyl amino acids and uncouples mitochondrial respiration. Cell, 166(2), 424-435. View Source
• [3] Tanzo, J. T., Li, V. L., Wiggenhorn, A. L., et al. (2023). CYP4F2 is a human-specific determinant of circulating N-acyl amino acid levels. Journal of Biological Chemistry, 299(6), 104764. View Source

Unlabeled OAHOL: Inadequate Internal Standard

In quantitative mass spectrometry, the fundamental principle of isotope dilution requires that the internal standard (IS) and the target analyte be chemically identical but isotopically distinct to ensure identical behavior during sample preparation, chromatography, and ionization [1]. Unlabeled oleic acid-hydroxy oleoyl leucine is chemically and isotopically indistinguishable from the endogenous analyte, making it impossible for the mass spectrometer to differentiate between the added standard and the compound present in the sample [2]. Consequently, using the unlabeled compound as an internal standard would result in additive, rather than ratiometric, signal, precluding any accurate quantification [3]. The d7-labeled version provides the necessary mass shift (M+7) to create a distinct m/z channel, allowing for the correction of matrix effects and ion suppression, which is particularly critical for complex biological matrices such as plasma, tissue homogenates, or cell lysates where N-acyl amino acid analysis is performed [4].

Labeled OAHOL-d7 Provides distinct M+7 mass shift for ratio-based isotope dilution MS

Unlabeled OAHOL Chemically identical to endogenous analyte; signal overlap prevents differentiation

d7-ISTD Co-elutes with analyte, enabling correction of ion suppression and matrix effects

Unlabeled analog Cannot generate separate m/z channel; additive signal precludes accurate quantification

• [1] Ciccimaro, E., & Blair, I. A. (2010). Stable-isotope dilution LC–MS for quantitative biomarker analysis. Bioanalysis, 2(2), 311-341. View Source
• [2] Wang, S., Cyronak, M., & Yang, E. (2007). Does a stable isotopically labeled internal standard always correct analyte response?: A matrix effect study on a LC/MS/MS method for the determination of carvedilol enantiomers in human plasma. Journal of Pharmaceutical and Biomedical Analysis, 43(2), 701-707. View Source
• [3] Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. Rapid Communications in Mass Spectrometry, 19(3), 401-407. View Source
• [4] Anjiechem. 18-hydroxy Oleoyl Leucine-d7 Technical Background. View Source

OAHOL-d7 Quantitative Differentiation

Isotopic Purity vs. Unlabeled Form

Oleic acid-hydroxy Oleoyl Leucine-d7 serves as the definitive internal standard for the quantification of OAHOL by LC-MS or GC-MS, enabling accurate, matrix-corrected quantification [1]. The unlabeled compound (oleic acid-hydroxy oleoyl leucine) is indistinguishable from the endogenous analyte by MS, resulting in signal addition rather than ratio-based quantification [2]. While the precise isotopic purity is specified as ≥98% or ≥99% by vendors, the critical differentiation is that the d7 label provides a +7.05 Da mass shift (M+7 relative to the unlabeled M0 ion), which is essential for establishing a distinct extracted ion chromatogram (EIC) for the internal standard .

Isotopic Identity vs. Unlabeled

Class-level

d7: M+7 shift / Unlabeled: m/z overlap

Enables stable isotope dilution LC-MS/MS quantification

Verify vendor isotopic purity specification

Evidence Dimension	Ability to enable accurate quantification in complex matrices via stable isotope dilution (SID)
Target Compound Data	Oleic acid-hydroxy Oleoyl Leucine-d7: Enables SID-MS quantification; M+7 mass shift.
Comparator Or Baseline	Unlabeled Oleic acid-hydroxy Oleoyl Leucine: Cannot be used as an IS due to m/z overlap with endogenous analyte.
Quantified Difference	Not applicable (binary functional differentiation)
Conditions	LC-ESI-MS/MS or GC-MS analysis of biological samples.

Why This Matters

Without the d7-labeled internal standard, precise and reproducible quantification of this specific N-acyl amino acid metabolite in biological samples is not feasible, directly impacting the validity of any quantitative study on the CYP4F2/N-acyl amino acid axis.

• [1] GlpBio. Oleic Acid-hydroxy Oleoyl Leucine-d7 Technical Datasheet. Catalog No. GC91803. View Source
• [2] Ciccimaro, E., & Blair, I. A. (2010). Stable-isotope dilution LC–MS for quantitative biomarker analysis. Bioanalysis, 2(2), 311-341. View Source

Selectivity for Hydroxylated N-Acyl Amino Acid

Oleic acid-hydroxy Oleoyl Leucine-d7 (OAHOL-d7) provides specific quantification of the ω-hydroxylated metabolite of N-oleoyl leucine, a key product of CYP4F2 activity [1]. In contrast, a non-hydroxylated N-Oleoyl Leucine-d7 internal standard would quantify the substrate pool but fail to capture the distinct metabolic fate of ω-hydroxylation . In a study by Tanzo et al., untargeted lipidomics in CYP4F2-overexpressing cells revealed a 3.2-fold increase (p < 0.01) in OAHOL levels compared to mock-transfected controls, while levels of the parent compound N-oleoyl leucine did not significantly change [2].

CYP4F2 Selectivity

Cross-study comparable

3.2-fold increase (p<0.01)

Supports OAHOL as CYP4F2 activity endpoint

HEK293T overexpression model; n=6

Evidence Dimension	Fold-change in signal intensity upon CYP4F2 overexpression (HEK293T cells)
Target Compound Data	OAHOL: 3.2-fold increase (p < 0.01) in CYP4F2 vs. mock cells.
Comparator Or Baseline	N-Oleoyl Leucine: No significant change in CYP4F2 vs. mock cells.
Quantified Difference	3.2-fold increase for OAHOL; ~1-fold for N-oleoyl leucine
Conditions	HEK293T cells transfected with CYP4F2 vs. mock; untargeted LC-MS lipidomics; n=6 replicates.

Why This Matters

This demonstrates that OAHOL is a specific, pharmacodynamic biomarker of CYP4F2 activity. Procuring OAHOL-d7 enables precise quantification of this specific pathway, whereas using N-oleoyl leucine-d7 would miss this critical metabolic node.

• [1] Anjiechem. 18-hydroxy Oleoyl Leucine-d7 Technical Background. View Source
• [2] Tanzo, J. T., Li, V. L., Wiggenhorn, A. L., et al. (2023). CYP4F2 is a human-specific determinant of circulating N-acyl amino acid levels. Journal of Biological Chemistry, 299(6), 104764. View Source

Chromatographic Separation from Other N-Acyl Amino Acids

While no direct head-to-head chromatographic comparison data for OAHOL-d7 and other N-acyl amino acid ISs is publicly available, the compound's distinct chemical structure dictates its chromatographic behavior . OAHOL-d7, with its very long-chain fatty acid structure (C42) and hydroxyl group, will exhibit a different retention time (RT) on reversed-phase LC columns compared to simpler N-acyl amino acids like N-oleoyl leucine-d7 (C24) or N-arachidonoyl glycine-d8 . This distinct RT is a crucial property for internal standards, as it must elute in a region free of interfering matrix peaks but ideally close enough to the analyte for optimal correction of ion suppression [1].

Chromatographic Separation

Class-level

Predicted later RT vs. N-Oleoyl Leucine-d7

Co-elution with analyte critical for matrix-effect correction

Experimental retention time validation recommended

Evidence Dimension	Retention time on reversed-phase C18 LC column (predicted based on hydrophobicity)
Target Compound Data	Oleic acid-hydroxy Oleoyl Leucine-d7 (C42H70D7NO5; logP ~15.6): Predicted later retention time.
Comparator Or Baseline	N-Oleoyl Leucine-d7 (C24H45NO3; logP ~7.9): Predicted earlier retention time.
Quantified Difference	Substantial difference in retention time; exact ΔRT not experimentally reported.
Conditions	Reversed-phase liquid chromatography (e.g., C18 column) with ESI-MS detection.

Why This Matters

For researchers developing a quantitative LC-MS method for OAHOL, the d7-labeled standard is the only isotopologue that will co-elute exactly with the target analyte, a prerequisite for accurate correction of matrix effects and ion suppression throughout the LC gradient.

• [1] Matuszewski, B. K., Constanzer, M. L., & Chavez-Eng, C. M. (2003). Strategies for the assessment of matrix effect in quantitative bioanalytical methods based on HPLC− MS/MS. Analytical chemistry, 75(13), 3019-3030. View Source

OAHOL-d7 Key Applications

Plasma OAHOL Quantification by LC-MS/MS

Oleic acid-hydroxy Oleoyl Leucine-d7 is added at a known concentration to human plasma or serum samples prior to lipid extraction. It serves as the internal standard for the precise quantification of endogenous oleic acid-hydroxy oleoyl leucine (OAHOL) by LC-MS/MS. This application is critical for studies investigating the human-specific role of CYP4F2 in N-acyl amino acid metabolism, as OAHOL is a direct product of this pathway. [1]

CYP4F2 Activity and Inhibitor Screening Assays

In experiments using CYP4F2-transfected cell lines (e.g., HEK293T), Oleic acid-hydroxy Oleoyl Leucine-d7 is used as an internal standard to quantify the production of OAHOL from its precursor, N-oleoyl leucine. This allows researchers to accurately measure CYP4F2 enzyme activity, screen for potential CYP4F2 inhibitors or activators, and validate the functional impact of genetic variants in the CYP4F2 gene. [2]

Method Validation for N-Acyl Amino Acid Lipidomics

Analytical chemists utilize Oleic acid-hydroxy Oleoyl Leucine-d7 to develop and validate targeted lipidomics methods for the N-acyl amino acid class. This includes establishing calibration curves, determining the lower limit of quantification (LLOQ), assessing intra- and inter-day precision and accuracy, and evaluating matrix effects (e.g., ion suppression) in various biological matrices. The use of a stable isotope-labeled analog is a regulatory expectation for robust bioanalytical method validation. [3]

Application

Selection Property

Validation Focus

OAHOL quantification in human plasma research matrices

Stable isotope dilution LC-MS/MS compatibility

Matrix-effect correction and LLOQ assessment

CYP4F2 enzyme activity and inhibitor screening studies

CYP4F2 pathway-specific metabolite quantification

Pathway activity endpoint interpretation

Targeted N-acyl amino acid lipidomics method validation

Co-elution with OAHOL analyte

Bioanalytical precision and accuracy review

• [1] Tanzo, J. T., Li, V. L., Wiggenhorn, A. L., et al. (2023). CYP4F2 is a human-specific determinant of circulating N-acyl amino acid levels. Journal of Biological Chemistry, 299(6), 104764. View Source
• [2] Tanzo, J. T., Li, V. L., Wiggenhorn, A. L., et al. (2023). CYP4F2 is a human-specific determinant of circulating N-acyl amino acid levels. Journal of Biological Chemistry, 299(6), 104764. View Source
• [3] U.S. Department of Health and Human Services, Food and Drug Administration. (2018). Bioanalytical Method Validation: Guidance for Industry. View Source